Cas no 10588-88-2 (2-Phenyl-1,3-dioxan-5-yl stearate)

• Product name: 2-Phenyl-1,3-dioxan-5-yl stearate
• CAS No: 10588-88-2
• MF: C₂₈H₄₆O₄
• MW: 446.662449359894
• CID: 2656666

2-Phenyl-1,3-dioxan-5-yl stearate Chemical and Physical Properties

Names and Identifiers

• cis-2-phenyl-5-stearoyloxy-[1,3]dioxane
• Stearic acid 2β-phenyl-1,3-dioxan-5β-yl ester
• Stearic acid, 2-phenyl-m-dioxan-5-yl ester, cis-
• 2-Phenyl-1,3-dioxan-5-yl stearate
• Stearic acid, 2-phenyl-m-dioxan-5-yl ester, trans-
• Octadecanoic acid, 2-phenyl-1,3-dioxan-5-yl ester
• YWQNNPRTGZIYIP-FBSWEULCSA-N
• YWQNNPRTGZIYIP-UHFFFAOYSA-N
• YWQNNPRTGZIYIP-DBAYTGFXSA-N
• 2-Phenyl-1,3-dioxan-5-yl stearate #
• 2-Phenyl-1,3-dioxan-5-yl stearate, cis
• 2-Phenyl-1,3-dioxan-5-yl stearate, (E)-
• Stearic acid 2-phenyl-1,3-dioxan-5-yl ester
• Stearic acid 2alpha-phenyl

• Inchi： 1S/C28H46O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-27(29)32-26-23-30-28(31-24-26)25-20-17-16-18-21-25/h16-18,20-21,26,28H,2-15,19,22-24H2,1H3
• InChI Key： YWQNNPRTGZIYIP-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)C1COC(C2C=CC=CC=2)OC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 19
• Complexity: 439
• Topological Polar Surface Area: 44.8